Chloropentaammineosmium(III) chloride
Description
Chloropentaammineosmium(III) chloride is a coordination compound with the formula [OsCl(NH₃)₅]Cl₂, where osmium (Os) is in the +3 oxidation state. This complex consists of a central Os³⁺ ion coordinated by five ammonia (NH₃) ligands and one chloride (Cl⁻) ligand in the inner sphere, with two additional Cl⁻ counterions.
Properties
CAS No. |
39176-94-8 |
|---|---|
Molecular Formula |
Cl3H15N5Os-3 |
Molecular Weight |
381.7 g/mol |
IUPAC Name |
azane;osmium;trichloride |
InChI |
InChI=1S/3ClH.5H3N.Os/h3*1H;5*1H3;/p-3 |
InChI Key |
ZKZNQJBOLKJCTL-UHFFFAOYSA-K |
SMILES |
N.N.N.N.N.[Cl-].[Cl-].[Cl-].[Os] |
Canonical SMILES |
N.N.N.N.N.[Cl-].[Cl-].[Cl-].[Os] |
Synonyms |
CAOC chloropentaammineosmium(III) chloride |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Compositional Comparisons
The table below compares Chloropentaammineosmium(III) chloride with analogous cobalt, iridium, and rhodium complexes:
Key Observations :
- Molecular Weight : Osmium and iridium complexes exhibit higher molecular weights (~380–384 g/mol) compared to cobalt (~250 g/mol), reflecting the heavier transition metals.
- Hazards : Cobalt and rhodium analogs are marked as irritants (H315, H319), while osmium compounds are presumed toxic due to Os's volatility and oxidative byproducts.
Electronic and Magnetic Properties
- Cobalt(III) : Low-spin d⁶ configuration, diamagnetic.
- Osmium(III) : Expected low-spin d⁵ configuration, paramagnetic. Differences in ligand field splitting (Os > Co) may enhance stability .
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